Cas no 46488-39-5 ( )

• Product Name: &nbsp
• CAS No: 46488-39-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 930391
• PubChem ID: 225307
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-butyl-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3(2h)-dione
• AC1L5DXW
• AC1Q6KXU
• AG-J-40654
• AR-1D9845
• CTK4I9401
• NSC14525
• NSC-14525
• SCHEMBL11529889
• 46488-39-5
• DTXSID40279910
•  

• Inchi： 1S/C13H17NO2/c1-2-3-6-14-12(15)10-8-4-5-9(7-8)11(10)13(14)16/h4-5,8-11H,2-3,6-7H2,1H3
• InChI Key： MYVFYVDFTPQNBY-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(C3)C2C(N1CCCC)=O

Computed Properties

• Exact Mass: 219.126
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 360.2°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.549
• PSA: 37.38000
• LogP: 1.53150